Cas no 35839-88-4 (8-chloroquinoline-4-carbaldehyde)

8-Chloroquinoline-4-carbaldehyde is a versatile heterocyclic compound featuring a chlorinated quinoline scaffold with a reactive formyl group at the 4-position. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex quinoline derivatives used in pharmaceuticals, agrochemicals, and materials science. The chloro substituent enhances electrophilic reactivity, facilitating further functionalization, while the aldehyde group serves as a key handle for condensation, nucleophilic addition, or cyclization reactions. Its stability under standard conditions and compatibility with a range of synthetic methodologies underscore its utility in medicinal chemistry and catalyst development. The compound is typically handled under inert conditions to preserve its reactivity.

8-chloroquinoline-4-carbaldehyde structure

35839-88-4 structure

Product Name:8-chloroquinoline-4-carbaldehyde

CAS No:35839-88-4

MF:C₁₀H₆ClNO

MW:191.613741397858

MDL:MFCD06824400

CID:881434

PubChem ID:280729

Update Time:2025-05-27

8-chloroquinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 8-chloroquinoline-4-carbaldehyde
- 8-Chlor-4-formyl-chinolin
- 8-Chlorchinolin-4-carbaldehyd
- 8-chloro-quinoline-4-carbaldehyde
- AC1L5SXM
- AG-J-10525
- AR-1H4514
- CTK4H5436
- NSC132858
- AKOS022643858
- CS-0451636
- MFCD06824400
- NSC-132858
- SB68197
- DB-242968
- AS-39999
- DTXSID10299786
- SCHEMBL3912822
- 35839-88-4
- MDL： MFCD06824400
- Inchi： 1S/C10H6ClNO/c11-9-3-1-2-8-7(6-13)4-5-12-10(8)9/h1-6H
- InChI Key： IFKQRGWKODOCAS-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2=C(C=O)C=CN=C21

Computed Properties

Exact Mass: 191.01388
Monoisotopic Mass: 191.013792
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 30

Experimental Properties

Density: 1.364
Boiling Point: 349.3°C at 760 mmHg
Flash Point: 165°C
Refractive Index: 1.692
PSA: 29.96
LogP: 2.70070

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eNovation Chemicals LLC	D501985-500mg	8-chloroquinoline-4-carbaldehyde	35839-88-4	95%	500mg	$520	2024-05-24
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abcr	AB456281-250mg	8-Chloroquinoline-4-carbaldehyde; .	35839-88-4		250mg	€223.50	2025-03-19
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